Cas no 113368-19-7 (3-(4-chlorophenyl)-1-(4-fluoro-3-methylphenyl)prop-2-en-1-one)

• Product Name: 3-(4-chlorophenyl)-1-(4-fluoro-3-methylphenyl)prop-2-en-1-one
• CAS No: 113368-19-7
• MF: C₁₆H₁₂ClFO
• MW: 274.717287063599
• CID: 2610594
• PubChem ID: 71337239
• Update Time: 2025-04-21

3-(4-chlorophenyl)-1-(4-fluoro-3-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-(4-fluoro-3-methylphenyl)prop-2-en-1-one
• DTXSID20764975
• 113368-19-7

• Inchi： 1S/C16H12ClFO/c1-11-10-13(5-8-15(11)18)16(19)9-4-12-2-6-14(17)7-3-12/h2-10H,1H3
• InChI Key： TYONRSVKZYUVAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=CC(C1=CC=C(C(C)=C1)F)=O

Computed Properties

• Exact Mass: 274.0560709Da
• Monoisotopic Mass: 274.0560709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų